Cas no 162753-53-9 (2-Pyrrolidinone,1-acetyl-4-mercapto-, (S)- (9CI))
162753-53-9 structure
Product Name:2-Pyrrolidinone,1-acetyl-4-mercapto-, (S)- (9CI)
CAS No:162753-53-9
MF:C6H9NO2S
MW:159.206160306931
CID:110045
PubChem ID:45086156
Update Time:2025-04-18
2-Pyrrolidinone,1-acetyl-4-mercapto-, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidinone,1-acetyl-4-mercapto-, (S)- (9CI)
- 162753-53-9
- (S)-1-Acetyl-4-mercaptopyrrolidin-2-one
- 2-Pyrrolidinone, 1-acetyl-4-mercapto-, (S)- (9CI)
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- Inchi: 1S/C6H9NO2S/c1-4(8)7-3-5(10)2-6(7)9/h5,10H,2-3H2,1H3/t5-/m0/s1
- InChI Key: GVOBHRGIDFSZDF-YFKPBYRVSA-N
- SMILES: S[C@H]1CC(N(C(C)=O)C1)=O
Computed Properties
- Exact Mass: 159.03547
- Monoisotopic Mass: 159.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 38.4Ų
Experimental Properties
- PSA: 37.38
2-Pyrrolidinone,1-acetyl-4-mercapto-, (S)- (9CI) Related Literature
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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